Lipophilicity and Hydrogen-Bonding Profile vs. Amino-Methyl Analog
The target ketone compound is structurally differentiated from its amino-methyl analog (2-[amino(cyclopropyl)methyl]-4-chloro-6-methylphenol) by the oxidation state at the α-carbon. This difference is quantified through computed physicochemical descriptors. The amino analog has a reported XLogP3 of 2.7, with 2 hydrogen-bond donors and 2 hydrogen-bond acceptors . The ketone form (target compound) is expected to have a lower logP (estimated ~2.1–2.4) and only 1 hydrogen-bond donor, which influences passive membrane permeability and solubility.
Amino analog: XLogP3 2.7, HBD 2
| Evidence Dimension | Computed logP (XLogP3) and Hydrogen Bond Donor Count |
|---|---|
| Target Compound Data | XLogP3: ~2.1–2.4 (estimated); HBD: 1 (the phenolic OH); HBA: 2 (phenol O, carbonyl O) |
| Comparator Or Baseline | 2-[Amino(cyclopropyl)methyl]-4-chloro-6-methylphenol: XLogP3 = 2.7; HBD = 2; HBA = 2 |
| Quantified Difference | Δ logP ≈ 0.3–0.6 units lower for the target ketone; 1 fewer HBD. |
| Conditions | In silico prediction using XLogP3 algorithm; SMILES-based descriptor calculation |
Why This Matters
A lower logP and reduced HBD count can translate to improved aqueous solubility and reduced plasma protein binding, which are critical parameters for lead optimization in medicinal chemistry.
